Cas no 1373134-49-6 (3,5-H2bptp)
3,5-H2bptp Chemical and Physical Properties
Names and Identifiers
-
- 3,5-H2bptp
- 3,5-bis(5-(pyridin-2-yl)-1H-1,2,4-triazol-3-yl)pyridine
- 1373134-49-6
- 3,5-bis[5-(pyridin-2-yl)-2H-1,2,4-triazol-3-yl]pyridine
- G69781
- 3,5-Bis(5-(pyridin-2-yl)-4H-1,2,4-triazol-3-yl)pyridine
-
- Inchi: 1S/C19H13N9/c1-3-7-21-14(5-1)18-23-16(25-27-18)12-9-13(11-20-10-12)17-24-19(28-26-17)15-6-2-4-8-22-15/h1-11H,(H,23,25,27)(H,24,26,28)
- InChI Key: SBSVUFYLRPRWSE-UHFFFAOYSA-N
- SMILES: C1C=CC=C(C2NC(C3C=NC=C(C4=NN=C(C5=CC=CC=N5)N4)C=3)=NN=2)N=1
Computed Properties
- Exact Mass: 367.12939145g/mol
- Monoisotopic Mass: 367.12939145g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 464
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 122Ų
3,5-H2bptp Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI KAI SHU HUA XUE Technology Co., Ltd. | ML3809620-1g |
3,5-bis(5-(pyridin-2-yl)-1H-1,2,4-triazol-3-yl)pyridine |
1373134-49-6 | 95% | 1g |
¥1800 | 2023-11-21 |
3,5-H2bptp Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on 3,5-H2bptp
Professional Introduction to Compound with CAS No. 1373134-49-6 and Product Name: 3,5-H2bptp
The compound identified by the CAS number 1373134-49-6 and the product name 3,5-H2bptp represents a significant area of interest in the field of chemical and biomedical research. This compound, chemically known as 3,5-dihydroxybenzylideneacetone, has garnered attention due to its unique structural properties and potential applications in various scientific domains. The precise molecular configuration of 3,5-H2bptp, featuring hydroxyl groups at the 3rd and 5th positions of the benzene ring, contributes to its distinct reactivity and biological interactions.
Recent advancements in biochemical research have highlighted the importance of polyphenolic compounds like 3,5-H2bptp in modulating cellular processes. Studies have demonstrated that such compounds can exhibit antioxidant, anti-inflammatory, and even neuroprotective effects. The presence of hydroxyl groups enhances the compound's ability to participate in redox reactions, making it a valuable candidate for investigating mechanisms related to oxidative stress and its implications in aging and disease progression.
In the context of drug development, 3,5-H2bptp has been explored for its potential role in inhibiting specific enzymes and pathways associated with metabolic disorders. Research indicates that this compound may interfere with the activity of enzymes such as tyrosine kinase, which are implicated in cancer progression. By understanding the structural-activity relationships (SAR) of 3,5-H2bptp, scientists can design derivatives with enhanced efficacy and reduced side effects. This approach aligns with the broader goal of developing targeted therapies that minimize systemic toxicity while maximizing therapeutic benefits.
The synthesis of 3,5-H2bptp involves sophisticated organic chemistry techniques that ensure high purity and yield. Advanced methodologies such as catalytic hydrogenation and selective oxidation have been employed to achieve the desired molecular structure. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore the importance of precision in chemical manufacturing to maintain consistency across batches.
From a pharmacological perspective, 3,5-H2bptp has shown promise in preclinical studies as a potential therapeutic agent. Its ability to cross cell membranes and interact with intracellular targets makes it an attractive candidate for treating conditions ranging from neurodegenerative diseases to cardiovascular disorders. The compound's dual functionality—both as an antioxidant and a modulator of enzyme activity—provides a multifaceted approach to addressing complex pathological mechanisms.
Furthermore, the regulatory landscape for compounds like 3,5-H2bptp is continually evolving. As new research emerges, guidelines for their use in clinical trials and commercial applications are refined to ensure safety and efficacy. Manufacturers must adhere to stringent quality control measures to meet these standards, which often involve rigorous testing for purity, stability, and biological activity. This commitment to quality is essential for translating laboratory findings into viable medical treatments.
The role of computational chemistry in studying 3,5-H2bptp cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at an atomic level. These simulations can guide experimental design by identifying key binding sites and optimizing drug-like properties such as solubility and metabolic stability. By integrating computational methods with traditional wet-lab approaches, scientists can accelerate the discovery process significantly.
Future directions in research on 3,5-H2bptp may explore its potential as a lead compound for drug development or as a component in combination therapies. The compound's versatility suggests it could be incorporated into treatment regimens targeting multiple disease pathways simultaneously. Such combinatorial strategies could enhance therapeutic outcomes by addressing various aspects of pathology that single-agent treatments might miss.
The environmental impact of synthesizing and utilizing 3,5-H2bptp is another critical consideration. Sustainable chemistry practices are increasingly being adopted to minimize waste and reduce energy consumption during production processes. Green chemistry principles aim to develop methods that are not only cost-effective but also environmentally responsible—a balance that is essential for long-term viability in pharmaceutical applications.
In conclusion,3,5-H2bptp (CAS No. 1373134-49-6) represents a compelling subject of study due to its structural features,biological activities,and synthetic feasibility. As research continues to uncover new applications for this compound,it is likely to play an important role in advancing our understanding of disease mechanismsand developing innovative therapeutic solutions. The interdisciplinary nature of this work underscores the importance of collaboration between chemists,biologists,and clinicians in harnessing compounds like 3,5-H2bptpto improve human health.
1373134-49-6 (3,5-H2bptp) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)